Cas no 10342-59-3 (1-Nitro-4-n-propylbenzene)

• Product Name: 1-Nitro-4-n-propylbenzene
• CAS No: 10342-59-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00051839
• CID: 86386
• PubChem ID: 82559
• Update Time: 2025-06-29

1-Nitro-4-n-propylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-4-n-propylbenzene
• 4-n-Propylnitrobenzene
• 1-nitro-4-propylbenzene
• 1-nitro-4-propyl-benzene
• 1-Nitro-4-propyl-benzol
• 4-Nitro-n-propylbenzene
• 1-Nitro-4-propylbenzol
• DTXSID40145828
• NS00023228
• A896467
• EN300-692994
• EINECS 233-743-6
• 10342-59-3
• AM20020116
• p-Propylnitrobenzene
• D85876
• FT-0608150
• SXQBFCVVZIYXHV-UHFFFAOYSA-N
• SCHEMBL670267
• p-Nitropropylbenzene
• AKOS022794361
• MFCD00051839
• AS-58044
• CS-0297257
• Benzene, 1-nitro-4-propyl-
• Indobufen Impurity 8
• 4-PROPYLNITROBENZENE
• DTXCID0068319

• MDL： MFCD00051839
• Inchi： 1S/C9H11NO2/c1-2-3-8-4-6-9(7-5-8)10(11)12/h4-7H,2-3H2,1H3
• InChI Key： SXQBFCVVZIYXHV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CCC)=O
• BRN： 2043939

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Color/Form: Yellow liquid.
• Density: 1.096
• Melting Point: -14°C
• Boiling Point: 96-100°C 2mm
• Flash Point: 96-100°C/2mm
• Refractive Index: 1.5370
• PSA: 45.82000
• LogP: 3.07050
• Solubility: Insoluble in water.

1-Nitro-4-n-propylbenzene Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22
• Safety Instruction： S36/37
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22

Additional information on 1-Nitro-4-n-propylbenzene

1-Nitro-4-n-propylbenzene (CAS No. 10342-59-3): An Overview of Its Properties, Applications, and Recent Research

1-Nitro-4-n-propylbenzene (CAS No. 10342-59-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with a nitro group at the para position and a propyl group at the ortho position. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of 1-Nitro-4-n-propylbenzene is C₉H₁₁NO₂, and its molecular weight is 165.19 g/mol. The compound is a colorless to pale yellow liquid at room temperature, with a characteristic odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it an ideal candidate for use in various chemical reactions and formulations.

In terms of its chemical reactivity, 1-Nitro-4-n-propylbenzene exhibits several notable characteristics. The presence of the nitro group makes it an excellent electron-withdrawing group, which can influence the reactivity of the benzene ring. This property is particularly useful in electrophilic aromatic substitution reactions, where the nitro group can direct the incoming electrophile to specific positions on the ring. Additionally, the propyl group can participate in various nucleophilic substitution reactions, making this compound a valuable starting material for the synthesis of more complex molecules.

Recent research has focused on the potential applications of 1-Nitro-4-n-propylbenzene in various fields. One area of interest is its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. For example, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel anti-inflammatory agents. The researchers demonstrated that derivatives of 1-Nitro-4-n-propylbenzene exhibited potent anti-inflammatory activity, making them promising candidates for further drug development.

In addition to its pharmaceutical applications, 1-Nitro-4-n-propylbenzene has also been explored for its potential use in materials science. A recent study published in the Journal of Materials Chemistry A investigated the use of this compound as a precursor for the synthesis of functional polymers. The researchers found that by incorporating 1-Nitro-4-n-propylbenzene into polymer chains, they could enhance the thermal stability and mechanical properties of the resulting materials. This finding opens up new possibilities for the development of advanced materials with tailored properties for specific applications.

The environmental impact of 1-Nitro-4-n-propylbenzene has also been a subject of recent research. A study published in the Journal of Environmental Science and Health evaluated the biodegradability and toxicity of this compound in aquatic environments. The results indicated that while 1-Nitro-4-n-propylbenzene is not highly toxic to aquatic organisms at low concentrations, it can persist in the environment under certain conditions. Therefore, proper handling and disposal practices are essential to minimize any potential environmental risks.

In conclusion, 1-Nitro-4-n-propylbenzene (CAS No. 10342-59-3) is a multifaceted compound with a wide range of applications in chemistry, materials science, and pharmaceutical research. Its unique molecular structure and chemical properties make it an invaluable intermediate in various synthetic processes. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in advancing scientific knowledge and technological innovation.